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Compound of Interest

Compound Name: CYM50179

Cat. No.: B560392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CYM50179 is a potent and selective agonist for the Sphingosine-1-Phosphate Receptor 4

(S1P4-R), with an EC50 of 46 nM.[1] As a member of the G protein-coupled receptor (GPCR)

family, S1P4-R is primarily expressed in lymphoid and hematopoietic tissues. Its activation is

implicated in various cellular processes, including cell motility, differentiation, and immune

responses. These application notes provide detailed protocols for the preparation of

CYM50179 stock solutions and an overview of its signaling pathway.

Quantitative Data Summary
For ease of reference, the key quantitative data for CYM50179 are summarized in the table

below.
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Property Value Reference

Molecular Weight 441.93 g/mol [1]

CAS Number 1355026-47-9 [1]

EC50 (S1P4-R) 46 nM [1]

Solubility (DMSO) 60 mg/mL [1]

Appearance Solid [1]

Experimental Protocols
Materials

CYM50179 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol for Preparing a 10 mM CYM50179 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of CYM50179 in DMSO.

Calculate the required mass of CYM50179:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 441.93 g/mol * 1000 mg/g = 4.42 mg
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Weighing CYM50179:

Carefully weigh out 4.42 mg of CYM50179 powder using an analytical balance and place it

into a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CYM50179
powder.

Ensuring Complete Dissolution:

Vortex the solution thoroughly until the CYM50179 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary. Visually

inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

For convenience and to avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Dilution of Stock Solution
To prepare a working solution, the 10 mM stock solution can be further diluted in the

appropriate cell culture medium or experimental buffer. For example, to prepare 1 mL of a 10

µM working solution:

Take 1 µL of the 10 mM stock solution and add it to 999 µL of the desired buffer or medium.

Mix thoroughly by gentle pipetting or vortexing.

Note: The final concentration of DMSO in the working solution should be kept low (typically

<0.1%) to avoid solvent-induced cellular effects.

Signaling Pathway and Workflow Diagrams
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CYM50179-Activated S1P4 Receptor Signaling Pathway
CYM50179 acts as an agonist at the S1P4 receptor, a G protein-coupled receptor. Upon

binding, the receptor couples to Gαi and Gα12/13 proteins. This initiates downstream signaling

cascades, including the activation of the Ras-ERK and Rho pathways, and the stimulation of

phospholipase C (PLC), leading to various cellular responses.
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Caption: CYM50179 activates the S1P4 receptor, initiating downstream signaling.

Experimental Workflow for CYM50179 Stock Solution
Preparation
The following diagram illustrates the key steps for preparing a CYM50179 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b560392?utm_src=pdf-body
https://www.benchchem.com/product/b560392?utm_src=pdf-body
https://www.benchchem.com/product/b560392?utm_src=pdf-body-img
https://www.benchchem.com/product/b560392?utm_src=pdf-body
https://www.benchchem.com/product/b560392?utm_src=pdf-body
https://www.benchchem.com/product/b560392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Calculate Mass of
CYM50179

Weigh CYM50179
Powder

Add Anhydrous
DMSO

Vortex to Dissolve

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing a CYM50179 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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